Cas no 648431-98-5 (Pyridine, 3-(1,3-butadiynyl)-)
Pyridine, 3-(1,3-butadiynyl)- structure
Product Name:Pyridine, 3-(1,3-butadiynyl)-
CAS No:648431-98-5
MF:C9H5N
MW:127.142701864243
CID:414667
PubChem ID:45079098
Update Time:2025-04-19
Pyridine, 3-(1,3-butadiynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3-(1,3-butadiynyl)-
- 3-buta-1,3-diynylpyridine
- Pyridine, 3-(1,3-butadiynyl)- (9CI)
- DTXSID80663652
- 3-(Buta-1,3-diyn-1-yl)pyridine
- 648431-98-5
-
- Inchi: 1S/C9H5N/c1-2-3-5-9-6-4-7-10-8-9/h1,4,6-8H
- InChI Key: MQDIEZLSNHQGRV-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C#CC#C)C=1
Computed Properties
- Exact Mass: 127.042199164g/mol
- Monoisotopic Mass: 127.042199164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 12.9Ų
Pyridine, 3-(1,3-butadiynyl)- Related Literature
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
648431-98-5 (Pyridine, 3-(1,3-butadiynyl)-) Related Products
- 13238-38-5(3-(2-phenylethynyl)pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk